![molecular formula C15H12ClNO3 B2630957 2-[2-(4-Chlorophenyl)-2-oxoethoxy]benzamide CAS No. 501942-41-2](/img/structure/B2630957.png)
2-[2-(4-Chlorophenyl)-2-oxoethoxy]benzamide
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Description
2-[2-(4-Chlorophenyl)-2-oxoethoxy]benzamide (CPCEOB) is a synthetic compound that has been studied for its potential applications in biomedical research. CPCEOB has a wide range of uses in scientific research due to its ability to interact with a variety of biological systems. It has been studied for its ability to affect the biochemical and physiological processes of cells, as well as its potential to be used in laboratory experiments.
Scientific Research Applications
Pesticidal Applications
Benzamides, including those substituted with pyridine-linked 1,2,4-oxadiazole, have been studied for their potential as pesticidal lead compounds . These compounds have shown good larvicidal activities against mosquito larvae . For example, compound 7a demonstrated a larvicidal activity as high as 100% at 10 mg/L .
Fungicidal Applications
These benzamide compounds have also shown good fungicidal activities against various fungi . For instance, compound 7h exhibited better inhibitory activity (90.5%) than fluxapyroxad (63.6%) against Botrytis cinereal .
Insecticidal Applications
1,2,4-oxadiazole heterocyclic derivatives, which are found in these benzamides, have displayed diverse activities, such as insecticidal activity . This suggests that benzamides could potentially be used in the development of new insecticides.
Antifungal Applications
Similarly, 1,2,4-oxadiazole heterocyclic derivatives have shown antifungal activity , indicating that benzamides could be used in the creation of antifungal agents.
Herbicidal Applications
1,2,4-oxadiazole heterocyclic derivatives have also demonstrated herbicidal activity , suggesting a potential use of benzamides in the development of herbicides.
Pharmaceutical Applications
Benzamides are used widely in the pharmaceutical industry . They are found in the structures of potential drug compounds such as loperamide (antidiarrheal), acetaminophen (analgesic), lidocaine (local anesthetic), atorvastatin (cholesterol-lowering), lisinopril (inhibitor of angiotensin converting enzyme), valsartan (blockade of angiotensin-II receptors), sorafenib and diltiazem (calcium channel blockers used in the treatment of angina and hypertension), lipitor and vyvanse .
Industrial Applications
Amide compounds, including benzamides, are also widely used in industries such as paper, plastic, and rubber .
Intermediate Product in Synthesis of Therapeutic Agents
Benzamides are also used as an intermediate product in the synthesis of therapeutic agents . This makes them an important compound in the development of new drugs and therapies.
properties
IUPAC Name |
2-[2-(4-chlorophenyl)-2-oxoethoxy]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClNO3/c16-11-7-5-10(6-8-11)13(18)9-20-14-4-2-1-3-12(14)15(17)19/h1-8H,9H2,(H2,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLEHIYPDUWSBCD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)N)OCC(=O)C2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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